Cas no 1326890-70-3 (2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide)

• Product Name: 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide
• CAS No: 1326890-70-3
• MF: C₂₁H₁₅BrN₄O₃
• MW: 451.272803544998
• CID: 5323191
• Update Time: 2025-06-08

2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-phenylacetamide
• 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide
• 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}-N-phenylacetamide
• STL107997
• 2-[5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-phenylacetamide

• Inchi： 1S/C21H15BrN4O3/c22-16-6-4-5-14(11-16)20-24-21(29-25-20)15-9-10-19(28)26(12-15)13-18(27)23-17-7-2-1-3-8-17/h1-12H,13H2,(H,23,27)
• InChI Key： YSMMPSRUQXWPCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(C2C=CC(N(C=2)CC(NC2C=CC=CC=2)=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 677
• XLogP3: 3.1
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide

Introduction to 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide (CAS No. 1326890-70-3) and Its Applications in Modern Chemical Biology

2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide, identified by the CAS number 1326890-70-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework incorporates multiple pharmacophoric moieties, including a 1,2,4-oxadiazole core and a dihydropyridine scaffold, which are well-documented for their biological activity and potential therapeutic applications. The presence of a 3-bromophenyl substituent further enhances its structural diversity, enabling diverse interactions with biological targets.

The compound's unique structural features make it a promising candidate for investigating novel mechanisms of action in drug discovery. The 1,2,4-oxadiazole ring is known for its role in various bioactive molecules, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. In contrast, the dihydropyridine moiety is frequently employed in the development of calcium channel blockers and has been explored for its vasodilatory and cardioprotective properties. The combination of these two heterocyclic systems in 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide suggests potential synergistic effects that could be exploited for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of compounds like 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide to target specific biological pathways. Studies have demonstrated that the bromophenyl group can modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions. This has opened new avenues for developing inhibitors against enzymes involved in metabolic disorders and cancer progression. Additionally, the amide functionality at the N-terminal position provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

In the context of drug discovery pipelines, CAS No. 1326890-70-3 represents a valuable intermediate that could be further functionalized to produce lead compounds with enhanced pharmacological profiles. The integration of machine learning algorithms has accelerated the process of identifying promising analogs by predicting binding affinities and toxicity profiles. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit potent inhibition against kinases implicated in tumor growth and angiogenesis. Such findings underscore the importance of high-throughput screening (HTS) platforms in evaluating large libraries of structurally diverse molecules.

The synthesis of 2-{5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N phenylacetamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the oxadiazole ring followed by condensation with appropriate precursors to introduce the dihydropyridine moiety. The introduction of the bromophenyl group typically employs halogenation techniques under inert atmospheres to prevent unwanted side reactions.

Evaluation of biological activity has been a cornerstone in assessing the potential utility of this compound. Preclinical studies have focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Preliminary results indicate that certain derivatives exhibit inhibitory effects comparable to known therapeutics while demonstrating improved selectivity profiles. These findings align with broader trends in medicinal chemistry where structure-based drug design is leveraged to minimize off-target effects.

The role of CAS No 1326890 70 3 extends beyond mere biochemical activity; it also serves as a scaffold for exploring novel chemical entities through combinatorial chemistry approaches. By systematically varying substituents at different positions within its framework chemists can generate libraries of compounds with tailored properties suitable for high-throughput screening against diverse disease targets including neurodegenerative disorders and infectious diseases.

As computational methods continue to evolve so too does our ability to predict how modifications will impact both potency efficacy when incorporated into larger molecular systems like this one represents an exciting opportunity not only from an academic perspective but also from an industrial standpoint where cost-effective production methods coupled with robust analytical techniques are essential components driving innovation forward within pharmaceutical R D efforts worldwide